Cas no 55601-64-4 (2-Methyl-4-oxopentanedioic acid)

2-Methyl-4-oxopentanedioic acid structure
55601-64-4 structure
Product Name:2-Methyl-4-oxopentanedioic acid
CAS No:55601-64-4
MF:C6H8O5
MW:160.124722480774
CID:2014410
PubChem ID:11062673
Update Time:2025-04-21

2-Methyl-4-oxopentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-oxopentanedioic acid
    • 2-methyl-4-oxo-glutaric acid
    • 2-Methyl-4-oxo-glutarsaeure
    • 2-oxo-4-methylglutaric acid
    • 4-methyl-2-oxoglutaric acid
    • 2-Methyl-4-oxopentanedioicacid
    • Pentanedioic acid, 2-methyl-4-oxo-
    • SCHEMBL1130873
    • 55601-64-4
    • CHEBI:173689
    • DTXSID001304718
    • EN300-174940
    • 2-methyl-4-oxo-pentanedioic Acid
    • 2-methyl-4-oxoglutaric acid
    • Inchi: 1S/C6H8O5/c1-3(5(8)9)2-4(7)6(10)11/h3H,2H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: AVSMSTWODLACGT-UHFFFAOYSA-N
    • SMILES: OC(C(C)CC(C(=O)O)=O)=O

Computed Properties

  • Exact Mass: 160.03700
  • Monoisotopic Mass: 160.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 91.67000
  • LogP: -0.24910

2-Methyl-4-oxopentanedioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-174940-0.05g
2-methyl-4-oxopentanedioic acid
55601-64-4
0.05g
$1020.0 2023-09-20
Enamine
EN300-174940-0.1g
2-methyl-4-oxopentanedioic acid
55601-64-4
0.1g
$1068.0 2023-09-20
Enamine
EN300-174940-0.25g
2-methyl-4-oxopentanedioic acid
55601-64-4
0.25g
$1117.0 2023-09-20
Enamine
EN300-174940-0.5g
2-methyl-4-oxopentanedioic acid
55601-64-4
0.5g
$1165.0 2023-09-20
Enamine
EN300-174940-1.0g
2-methyl-4-oxopentanedioic acid
55601-64-4
1g
$1214.0 2023-05-24
Enamine
EN300-174940-2.5g
2-methyl-4-oxopentanedioic acid
55601-64-4
2.5g
$2379.0 2023-09-20
Enamine
EN300-174940-5.0g
2-methyl-4-oxopentanedioic acid
55601-64-4
5g
$3520.0 2023-05-24
Enamine
EN300-174940-10.0g
2-methyl-4-oxopentanedioic acid
55601-64-4
10g
$5221.0 2023-05-24
Enamine
EN300-174940-1g
2-methyl-4-oxopentanedioic acid
55601-64-4
1g
$1214.0 2023-09-20
Enamine
EN300-174940-5g
2-methyl-4-oxopentanedioic acid
55601-64-4
5g
$3520.0 2023-09-20
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.